Cas no 62351-70-6 (1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester)
62351-70-6 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester
CAS No:62351-70-6
MF:C11H9NO6
MW:251.192263364792
CID:448282
PubChem ID:71387273
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester
- 4-amino-5-ethoxycarbonylphthalate
- DTXSID10809405
- 62351-70-6
- 4-Amino-5-(ethoxycarbonyl)benzene-1,2-dicarboxylate
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- Inchi: 1S/C11H11NO6/c1-2-18-11(17)7-3-5(9(13)14)6(10(15)16)4-8(7)12/h3-4H,2,12H2,1H3,(H,13,14)(H,15,16)/p-2
- InChI Key: LZQXFBBABIIZHI-UHFFFAOYSA-L
- SMILES: O(CC)C(C1C=C(C(=O)[O-])C(C(=O)[O-])=CC=1N)=O
Computed Properties
- Exact Mass: 251.04297
- Monoisotopic Mass: 251.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 133Ų
Experimental Properties
- PSA: 132.58
1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
62351-70-6 (1,2,4-Benzenetricarboxylic acid, 5-amino-, 4-ethyl ester) Related Products
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